Cas no 3208-69-3 (2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane)

• Product Name: 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane
• CAS No: 3208-69-3
• Molecular Formula: C₇H₁₅BO₃
• Molecular Weight: 158.00300
• CID: 2602559
• PubChem ID: 329762408

2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Properties

Names and Identifiers

• 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane
• DTXSID10571296
• 3208-69-3
• J-018627
• SCHEMBL2299851
• 624-295-6
• 2-METHOXY-4,4,6-TRIMETHYL-1,3,2-DIOXABORINANE
• DTXCID30522068

• MDL： MFCD15143639
• InChIKey： KASTZDSYCGXZIB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H15BO3/c1-6-5-7(2,3)11-8(9-4)10-6/h6H,5H2,1-4H3
• SMILES： B1(OC(CC(O1)(C)C)C)OC

Computed Properties

• Exact Mass: 158.11100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.1114245g/mol
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• LogP: 1.22170
• PSA: 27.69000
• Refractive Index: n20/D 1.414
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Density: 0.963 g/mL at 25 °C

2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： 26-39
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• Hazard Statement： H226-H318
• Warning Statement： P280-P305+P351+P338
• Risk Phrases： 10-41
• Signal Word：Danger

2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds